Cas no 15174-47-7 (a-Methylcinnamaldehyde)

• Product Name: a-Methylcinnamaldehyde
• CAS No: 15174-47-7
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 50044
• PubChem ID: 5372813
• Update Time: 2025-09-18

a-Methylcinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• alpha-Methylcinnamylaldehyde
• 2-Methyl-3-phenyl-trans-prop-2-enal
• 2-methyl-3-phenylacrylaldehyde
• 2-methyl-3-phenyl-2-propenal
• 2-Methyl-3-phenyl-5-pentyl-isoxazolidin
• 2-methyl-5-pentyl-3-phenyl-isoxazolidine
• E-2-methylcinnamaldehyde
• Isoxazolidine,2-methyl-5-pentyl-3-phenyl
• methyl-trans-cinnamaldehyde
• α-Methyl-trans-cinnaMaldehyde
• 4-oxo-2-mercapto-thiazole-3-acetic acid (intermediate of epalrestat)
• ALPHA-METHYLCINNAMALDEHYDE
• a-Methylcinnamaldehyde
• (E)-2-METHYL-3-PHENYLACRYLALDEHYDE
• 2-methyl-3-phenylprop-2-enal
• (E)-2-Methyl-3-phenylpropenal
• 2-METHYL-3-PHENYLPROPENAL
• 2-Methyl-3-phenylacrolein
• 2-Propenal, 2-methyl-3-phenyl-
• Cinnamaldehyde, .alpha.-methyl-
• alpha-Methyl-trans-cinnamaldehyde
• VLUMOWNVWOXZAU-VQHVLOKHSA-N
• Cinnamaldehyde, alpha-methyl
• alpha-Methylcinnimal
• (E)-2-methyl-3-phenylpr
• 3-Phenyl-2-methylacrolein
• (E)-2-methyl-3-phenylprop-2-enal
• EN300-20034
• BCP24559
• NCGC00257605-01
• DTXCID705587
• 3-Phenylmethacrolein
• A-Methyl-cinnamaldehyde(predominantly trans)
• A-Methyl-trans-cinnamaldehyde
• LS-13760
• 15174-47-7
• alpha-Methyl-trans-cinnamaldehyde, 98%
• F2191-0168
• EC 202-938-8
• NSC-22283
• NSC 22283
• 101-39-3
• AKOS025149199
• DTXSID4025587
• NCGC00091690-02
• Q27252223
• .alpha.-Methylcinnamic aldehyde
• alpha-Methyl-trans-cinnamaldeyhde
• Cinnamic aldehyde, .alpha.-methyl
• Tox21_200051
• AS-35370
• (E)-Alpha-Methylcinnamaldehyde
• SCHEMBL186778
• AKOS000119680
• Methyl cinnamic aldehyde
• ALPHA-METHYL CINNAMYLALDEHYDE
• (E)-2-Methyl-3-phenylacrolein
• 2-methylcinnamic aldehyde
• NSC 49286
• ALPHA-METHYLCINNAMALDEHYDE [FCC]
• trans-Alpha-Methylcinnamaldehyde
• .alpha.-Methylcinnamaldehyde
• BRN 0507514
• (E)-2-Methyl-3-phenyl-propenal
• EINECS 202-938-8
• 2-Methyl-3-phenyl-2-propen-1-al
• alpha-methyl-E-cinnamaldehyde
• 4-oxo-2-mercapto-thiazole-3-acetica acid
• NSC-49286
• alpha -Methyl-trans-cinnamaldehyde
• Z-alpha-Methylcinnamaldehyde
• UNII-1C647N9853
• (E)-.ALPHA.-METHYLCINNAMALDEHYDE
• (2E)-2-Methyl-3-phenyl-2-propenal
• ?-Methyl-trans-cinnamaldehyde
• Z3219847417
• MFCD00006976
• alpha-Methylcinnamaldehyde, >=97%, FCC, FG
• trans-2-Methyl-3-phenyl-2-propenal
• CS-W016354
• 3-phenyl-2-methylpropenal
• M0584
• (2E)-2-methyl-3-phenylprop-2-enal
• 2-Propenal, 2-methyl-3-phenyl-, (2E)-
• 2-07-00-00291 (Beilstein Handbook Reference)
• alpha-Methylcinnamaldehyde [FHFI]
• (E)-2-methyl-3-phenyl-prop-2-enal
• EN300-736639
• DTXSID401018359
• 1C647N9853
• Cinnamaldehyde, alpha-methyl-
• .ALPHA.-METHYL-TRANS-CINNAMALDEYHDE
• W-108917
• AI3-26230
• alpha-Methylcinnamic aldehyde
• TRANS-.ALPHA.-METHYLCINNAMALDEHYDE
• CCRIS 6257
• .ALPHA.-METHYLCINNAMALDEHYDE [FHFI]
• .alpha.-Methylcinnimal
• CAS-101-39-3
• FEMA No. 2697
• BBL012658
• STL163654

• Inchi： 1S/C10H10O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-8H,1H3/b9-7+
• InChI Key： VLUMOWNVWOXZAU-VQHVLOKHSA-N
• SMILES： O=C/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 254.6±9.0 °C at 760 mmHg
• Flash Point: 79.4±0.0 °C
• Refractive Index: 1.598-1.607
• PSA: 17.07000
• LogP: 2.28880
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

a-Methylcinnamaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H317 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H317 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on a-Methylcinnamaldehyde

a-Methylcinnamaldehyde (CAS No. 15174-47-7): A Comprehensive Overview

a-Methylcinnamaldehyde, with the chemical identifier CAS No. 15174-47-7, is a naturally occurring compound that has garnered significant attention in the field of pharmaceuticals, flavor and fragrance industries, and biological research. This molecule, belonging to the cinnamaldehyde family, exhibits a unique structure that contributes to its diverse applications and potential benefits. The compound is characterized by an aldehyde group attached to a phenyl ring, with a methyl substituent at the alpha position, making it a versatile intermediate in organic synthesis.

The chemical properties of a-Methylcinnamaldehyde make it particularly interesting for researchers exploring novel therapeutic agents. Its aromatic structure and reactive aldehyde group allow for various chemical modifications, enabling the synthesis of more complex molecules. Recent studies have highlighted its role as a precursor in the development of natural product-inspired drugs, which often leverage the structural motifs found in biologically active compounds.

In the pharmaceutical domain, a-Methylcinnamaldehyde has been investigated for its potential antimicrobial and anti-inflammatory properties. Research published in peer-reviewed journals suggests that this compound can interact with microbial cell membranes, disrupting their integrity and leading to cell death. This mechanism of action makes it a promising candidate for developing new antimicrobial agents, particularly in the face of growing antibiotic resistance.

Moreover, a-Methylcinnamaldehyde has shown promise in preclinical studies as a modulator of inflammatory pathways. Studies indicate that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in chronic inflammatory diseases. By targeting these pathways, a-Methylcinnamaldehyde may offer a therapeutic approach to conditions like rheumatoid arthritis and inflammatory bowel disease.

The flavor and fragrance industry also benefits from the use of a-Methylcinnamaldehyde. Its sweet, fruity aroma makes it a popular component in perfumes, food additives, and cosmetic products. The compound's stability under various conditions enhances its appeal for industrial applications, ensuring consistent quality and performance in final products.

Recent advancements in synthetic chemistry have enabled more efficient production methods for a-Methylcinnamaldehyde. Researchers have developed novel catalytic processes that improve yield and reduce environmental impact. These innovations not only make the compound more accessible but also align with global sustainability goals by minimizing waste and energy consumption.

Biological research has further uncovered intriguing aspects of a-Methylcinnamaldehyde's interactions with biological systems. Studies on its effects on enzymatic activity have revealed potential applications in drug discovery. For instance, its ability to inhibit certain enzymes may be exploited to develop inhibitors for therapeutic purposes. Additionally, its interaction with receptors and ion channels has been explored as a basis for developing neuroprotective agents.

The versatility of a-Methylcinnamaldehyde extends to its role as a chiral building block in organic synthesis. Its asymmetric properties allow for the construction of enantiomerically pure compounds, which are crucial in pharmaceuticals where stereochemistry often dictates efficacy and safety. This aspect makes it a valuable tool for chemists seeking to develop new molecular entities with tailored biological activities.

In conclusion, a-Methylcinnamaldehyde (CAS No. 15174-47-7) is a multifaceted compound with significant implications across multiple industries. Its chemical properties enable diverse applications, from pharmaceutical development to flavor enhancement. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its importance in both academic and industrial settings.